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Compound of Interest

Compound Name: Ethionamide-d3
Cat. No.: B1152264
Get Quote
\ J

Executive Summary: The Dual-Risk Profile

Handling Ethionamide-d3 presents a unique convergence of biological risk and analytical risk.

» Biological Hazard: As a thioamide derivative and known teratogen (Reproductive Toxicity
Category 2), Ethionamide poses significant risks to fertility and fetal development. It is
classified as a hazardous drug by NIOSH.[1]

e Analytical Integrity: As a deuterated internal standard (

H

), this compound is chemically identical to the analyte but isotopically distinct. It is high-value
and used in trace quantities. Any cross-contamination or loss due to static electricity
compromises Mass Spectrometry (LC-MS/MS) quantification limits.

Core Directive: Treat the containment of this substance as a bidirectional requirement. The
same barrier that protects your reproductive health protects the isotopic purity of your standard.

Hazard Characterization (GHS & NIOSH)
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Before engaging engineering controls, acknowledge the specific hazard codes associated with

the parent compound (Ethionamide).

Hazard Class GHS Code Description

Critical Implication

Suspected of
Reproductive Toxicity H361 damaging fertility or

the unborn child.

Zero-tolerance for skin
contact or inhalation.
Pregnancy Category

considerations apply.

Harmful if swallowed.

Acute Toxicity (Oral) H302 2]

Avoid hand-to-mouth
transfer; strict hygiene
required.[3]

Causes skin and
Skin/Eye Irritation H315/H319 serious eye irritation.

[2]

Mucous membrane
protection is

mandatory.

The PPE Matrix: Last Line of Defense

Personal Protective Equipment (PPE) is the final barrier. For Ethionamide-d3, generic lab

safety is insufficient. You must utilize Chemotherapy-Grade protections due to the teratogenic

nature of the compound.

PPE Specifications Table
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Protection Zone

Required Specification

Operational Logic

Hand Protection

Double-Gloving Strategyl.

Inner: Nitrile (0.10mm)2. Outer:

Nitrile (ASTM D6978 Rated)

ASTM D6978 gloves are
tested against permeation by
chemotherapy drugs. Double
gloving allows the outer glove
to be stripped immediately
upon contamination without

exposing skin.

Respiratory

Primary: Fume Hood/BSC (No
PPE respirator
needed)Secondary (if outside
hood): N95 or P100 Respirator

Engineering controls (Hood)
are primary. If weighing outside
a hood (not recommended), a
fit-tested P100 is required to

block fine particulates.

Body Defense

Tyvek® Lab Coat or Sleeve
Covers

Cotton lab coats absorb
powders and retain them.
Tyvek (polyethylene) is non-
porous and sheds dust,
preventing migration of the

standard to common areas.

Ocular

Chemical Splash Goggles

Safety glasses with side
shields are minimum; goggles
are preferred during powder
manipulation to prevent

airborne dust entry.

Engineering Controls & Hierarchy

PPE is fallible. The safety of the operator relies on the Hierarchy of Controls. The following

diagram illustrates the protective layers required for Ethionamide-d3.
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Elimination/Substitution

(Not possible: Analytical Requirement)

|
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Operator Safety
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Figure 1: Hierarchy of Controls for Hazardous Drug Handling. Note that Engineering Controls
are the primary defense against teratogenic dust.

Operational Protocol: Safe Weighing &
Solubilization
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Objective: Prepare a stock solution of Ethionamide-d3 without operator exposure or mass
loss.

Pre-Requisites
e Solvent: Methanol or Ethanol (Ethionamide is sparingly soluble in water, soluble in alcohols).

» Equipment: Anti-static gun (Zerostat), Analytical Balance (0.01mg readability), Glass vial with
septum cap.

Step-by-Step Workflow

e De-Static The Environment:

o Why: Deuterated standards are often dry, fine powders prone to static fly-away. This
causes loss of expensive material and invisible surface contamination.

o Action: Use an anti-static gun on the vial and spatula inside the fume hood before opening
the Ethionamide-d3 container.

e The "Static Weighing" Technique:
o Do not transfer powder to a weigh boat.

o Place the receiving vial (containing pre-measured solvent or empty) directly on the
balance.

o Tare the balance.

o Transfer Ethionamide-d3 directly from source to receiving vial.

o Safety Check: This minimizes the number of surfaces the teratogen touches.
e Solubilization & Containment:

o Add Methanol immediately to the vial.

o Cap tightly. Vortex inside the hood.
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o Result: Once in solution, the inhalation risk is effectively eliminated (unless aerosolized),
reducing the hazard to a skin-contact risk only.

» Doffing (Removal) Sequence:

[¢]

Remove outer gloves inside the hood and dispose of as hazardous waste.

[e]

Inspect inner gloves.[3]

Remove lab coat/sleeves.

o

[¢]

Wash hands with soap and cool water (warm water opens pores).

Visual Workflow: The Safe Weighing Loop

Start: Don PPE Verify Hood Flow Neutralize Static g Transfer Powder Containment Add Methanol & Wet Wipe Area Doff PPE &
- (>100 fpm) (Zerostat) (Direct to Vial) Cap Immediately P Wash Hands

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing static neutralization and immediate solubilization
to minimize dust exposure.

Decontamination & Waste Disposal[5]

Because Ethionamide-d3 is a hazardous drug, standard "trash" disposal is illegal and
dangerous.

Spill Cleanup (Powder)

Isolate: Evacuate the immediate area if the spill is significant (>100mg).

Wet Method: Do not sweep. Cover the powder with a paper towel soaked in Methanol (to
solubilize) or soapy water.

Wipe: Gently wipe inward to capture the material.

Repeat: Follow with a detergent wipe to remove residue.
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Waste Stream

P-List/U-List Consideration: While Ethionamide is not explicitly P-listed (acutely toxic
hazardous waste) by the EPA, it is toxic. Best practice for drug development labs is to treat it
as Hazardous Chemical Waste.

Solids: Gloves, wipes, and weigh boats must go into a sealed hazardous waste bag
(yellow/black).

Liguids: Stock solutions must be disposed of in the "Halogenated/Non-Halogenated Solvent"
waste stream, tagged with "Contains Ethionamide - Teratogen."

Emergency Response

Incident Immediate Action Medical Follow-up

Seek medical attention.[2][4]
Inhalation Move to fresh air immediately. Monitor for respiratory

irritation.

Remove contaminated S
) ) ) Consult physician if pregnant
Skin Contact clothing. Wash with soap and ) ]
_ or planning conception.
cool water for 15 mins.

Flush with eyewash station for Requires ophthalmological
Eye Contact ] ) ] )
15 mins, holding eyelids open. evaluation.[5]

References

National Institute for Occupational Safety and Health (NIOSH). (2016).[1] NIOSH List of
Antineoplastic and Other Hazardous Drugs in Healthcare Settings.[6] Centers for Disease
Control and Prevention.[7] [Link]

PubChem. (n.d.). Ethionamide Compound Summary (CID 276113). National Library of
Medicine. [Link]

European Chemicals Agency (ECHA). (n.d.). Substance Information: Ethionamide.[2][4][5][8]
(Classification & Labelling Inventory).[2] [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/E0695_EU_6N.pdf
https://www.echemi.com/sds/ethion-pid_Rock44802.html
https://reference.medscape.com/drug/trecator-sc-ethionamide-342695
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.cdc.gov/niosh/docs/2025-103/pdfs/2025-103.pdf?id=10.26616/NIOSHPUB2025103
https://www.ncbi.nlm.nih.gov/books/NBK548025/
https://www.cdc.gov/niosh/docs/2016-161/default.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethionamide
https://www.tcichemicals.com/BE/en/sds/E0695_EU_6N.pdf
https://www.echemi.com/sds/ethion-pid_Rock44802.html
https://reference.medscape.com/drug/trecator-sc-ethionamide-342695
https://datasheets.scbt.com/sc-211429.pdf
https://www.tcichemicals.com/BE/en/sds/E0695_EU_6N.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.007.845
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ World Health Organization (WHO). (2014). Safety of Medicines - Ethionamide.[5][9] WHO
Pharmaceuticals Newsletter. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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